![molecular formula C15H16O3 B231796 1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene](/img/structure/B231796.png)
1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene
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Overview
Description
1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene, also known as MMDA, is a psychedelic drug that belongs to the family of phenethylamines. It was first synthesized in the 1970s and has been studied extensively for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene is not fully understood, but it is believed to work by binding to serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. It is also believed to increase the release of dopamine and norepinephrine, which are neurotransmitters that play a role in mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It also produces alterations in perception, mood, and thought processes, which can lead to altered states of consciousness.
Advantages and Limitations for Lab Experiments
One advantage of studying 1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene in lab experiments is that it can provide insights into the mechanisms of action of psychedelic drugs and their potential therapeutic applications. However, one limitation is that the effects of this compound can be difficult to control and may vary depending on the individual, making it challenging to draw definitive conclusions from research studies.
Future Directions
There are several potential future directions for research on 1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene, including studying its potential use in combination with other drugs for cancer treatment, exploring its effects on brain function and connectivity, and investigating its potential as a treatment for addiction and substance abuse disorders.
In conclusion, this compound is a psychedelic drug that has been studied extensively for its potential therapeutic applications. While the exact mechanisms of its action are not fully understood, it has been shown to produce a range of biochemical and physiological effects. Further research is needed to fully understand its potential therapeutic applications and limitations.
Synthesis Methods
The synthesis of 1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene involves the reaction of 3,4-methylenedioxyphenylacetone with nitroethane in the presence of a reducing agent such as sodium borohydride. The resulting product is then subjected to a series of chemical reactions to produce this compound.
Scientific Research Applications
1,3,6-Trimethoxytricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been studied for its potential therapeutic applications, particularly in the treatment of mental health disorders such as depression, anxiety, and PTSD. It has also been studied for its potential use in cancer treatment.
Properties
Molecular Formula |
C15H16O3 |
---|---|
Molecular Weight |
244.28 g/mol |
IUPAC Name |
1,3,6-trimethoxytricyclo[6.2.2.02,7]dodeca-2,4,6,9,11-pentaene |
InChI |
InChI=1S/C15H16O3/c1-16-11-4-5-12(17-2)14-13(11)10-6-8-15(14,18-3)9-7-10/h4-10H,1-3H3 |
InChI Key |
HFPZDJGGTQYGSO-UHFFFAOYSA-N |
SMILES |
COC1=C2C3C=CC(C2=C(C=C1)OC)(C=C3)OC |
Canonical SMILES |
COC1=C2C3C=CC(C2=C(C=C1)OC)(C=C3)OC |
Origin of Product |
United States |
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